1-(3,5-di-tert-butyl-4-hydroxyphenyl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone

• IUPAC Name: 1-(3,5-ditert-butyl-4-hydroxyphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C23H28N4O2S/c1-22(2,3)17-12-15(13-18(20(17)29)23(4,5)6)19(28)14-30-21-24-25-26-27(21)16-10-8-7-9-11-16/h7-13,29H,14H2,1-6H3
• InChI Key: MZHXJBMTKIQSCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C(=O)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C23H28N4O2S
• Molecular Weight: 424.6 g/mol

Description

1-(3,5-di-tert-butyl-4-hydroxyphenyl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone is a useful research compound. Its molecular formula is C23H28N4O2S and its molecular weight is 424.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticandidal Activity

This compound, as part of a broader family of tetrazole derivatives, has been synthesized and evaluated for its potential anticandidal activity. The synthesis of 14 different 2-[(1-methyl-1H-tetrazol-5-yl)thio]-1-(phenyl)ethanone derivatives was achieved, and their structures were elucidated using various spectral data and elemental analyses. These compounds were then screened for anticandidal activity using the microbroth dilution method and for cytotoxic effects using the MTT assay against NIH/3T3 cells. Some of these compounds demonstrated potent anticandidal agents with weak cytotoxicities, showcasing the potential of such derivatives in antifungal applications (Kaplancıklı et al., 2014).

Dimerization and Chemical Properties

The compound is related to studies exploring the synthesis and properties of phosphor ylated methylenequinones. Research on dibutyl (3,5 di tert butyl 4 oxo 2,5 cyclohexadienylidenemeth yl)phosphonate by oxidation of dibutyl (3,5 di tert butyl 4 hydroxybenzyl)phosphonate with alkaline potassium ferrihexacyanide highlighted the dimerization process and the chemical properties of these compounds. The findings suggest potential applications in the field of chemical synthesis and the development of new materials (Shaekhov et al., 2012).

Leukotriene Receptor Antagonists

A series of [(tetrazol-5-ylaryl)oxy]methyl]acetophenones, which are structurally related, was synthesized and evaluated as antagonists of leukotriene D4 induced contractions of guinea pig ileum. This research highlights the relevance of such compounds in the development of antiasthma agents, demonstrating the potential pharmaceutical applications of these chemical structures in treating respiratory conditions (Dillard et al., 1987).

Anticancer Activity

Further research into hydroxyl-containing benzo[b]thiophene analogs, related in structure and function, showed selectivity towards laryngeal cancer cells, highlighting the anticancer activity of such compounds. The studies emphasized the role of the hydroxyl group in anticancer activity and suggested potential for these compounds in cancer therapy, particularly in enhancing the bioavailability of drugs in combinational therapy (Haridevamuthu et al., 2023).